![molecular formula C15H21FN2O2 B248045 3-(2,6-dimethyl-4-morpholinyl)-N-(2-fluorophenyl)propanamide](/img/structure/B248045.png)
3-(2,6-dimethyl-4-morpholinyl)-N-(2-fluorophenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2,6-dimethyl-4-morpholinyl)-N-(2-fluorophenyl)propanamide, also known as DFPM, is a chemical compound that belongs to the class of amides. It is used in scientific research to study its mechanism of action and its biochemical and physiological effects. DFPM is a potent and selective antagonist of the α4β2 subtype of nicotinic acetylcholine receptors (nAChRs) and has potential therapeutic applications in the treatment of various diseases.
Mechanism of Action
3-(2,6-dimethyl-4-morpholinyl)-N-(2-fluorophenyl)propanamide acts as a selective antagonist of the α4β2 subtype of nAChRs. It binds to the receptor and prevents the binding of acetylcholine, which is the natural ligand of the receptor. This results in the inhibition of the activity of the receptor and the downstream signaling pathways that are activated by the receptor.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the release of dopamine in the brain, which is involved in the reward pathway and is implicated in addiction. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Additionally, this compound has been shown to have anxiolytic effects, which may be useful in the treatment of anxiety disorders.
Advantages and Limitations for Lab Experiments
3-(2,6-dimethyl-4-morpholinyl)-N-(2-fluorophenyl)propanamide has several advantages for use in lab experiments. It is a potent and selective antagonist of the α4β2 subtype of nAChRs, which allows for the specific targeting of this receptor subtype. This compound is also stable and can be easily synthesized in large quantities. However, this compound has some limitations for use in lab experiments. It has poor solubility in water, which can make it difficult to work with in aqueous solutions. This compound also has a relatively short half-life, which can limit its effectiveness in some experiments.
Future Directions
There are several future directions for the use of 3-(2,6-dimethyl-4-morpholinyl)-N-(2-fluorophenyl)propanamide in scientific research. One area of research is the development of new drugs that target nAChRs for the treatment of various diseases. This compound can be used as a lead compound for the development of new drugs with improved efficacy and safety profiles. Another area of research is the study of the role of nAChRs in various physiological processes, such as learning and memory, and the development of new therapies based on this knowledge. Finally, this compound can be used in the development of new diagnostic tools for the detection of nAChRs in various tissues and organs.
Synthesis Methods
3-(2,6-dimethyl-4-morpholinyl)-N-(2-fluorophenyl)propanamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 2-fluoro-4-nitrobenzene with 2,6-dimethylmorpholine to form 2-(2,6-dimethylmorpholino)-4-fluoronitrobenzene. This intermediate is then reduced to 2-(2,6-dimethylmorpholino)-4-fluoroaniline, which is further reacted with 3-bromo-N-(tert-butoxycarbonyl)propanamide to yield this compound.
Scientific Research Applications
3-(2,6-dimethyl-4-morpholinyl)-N-(2-fluorophenyl)propanamide is widely used in scientific research to study the role of nAChRs in various physiological and pathological processes. It has been shown to have potential therapeutic applications in the treatment of nicotine addiction, Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound is also used in the development of new drugs that target nAChRs.
properties
Molecular Formula |
C15H21FN2O2 |
---|---|
Molecular Weight |
280.34 g/mol |
IUPAC Name |
3-(2,6-dimethylmorpholin-4-yl)-N-(2-fluorophenyl)propanamide |
InChI |
InChI=1S/C15H21FN2O2/c1-11-9-18(10-12(2)20-11)8-7-15(19)17-14-6-4-3-5-13(14)16/h3-6,11-12H,7-10H2,1-2H3,(H,17,19) |
InChI Key |
JWQSBGYFIJATBJ-UHFFFAOYSA-N |
SMILES |
CC1CN(CC(O1)C)CCC(=O)NC2=CC=CC=C2F |
Canonical SMILES |
CC1CN(CC(O1)C)CCC(=O)NC2=CC=CC=C2F |
solubility |
42.1 [ug/mL] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.